3-bromo-5-[[1-(tert-butoxycarbonyl)-2(R)-pyrrolidinyl]methoxy]pyridine
Overview
Description
3-bromo-5-[[1-(tert-butoxycarbonyl)-2(R)-pyrrolidinyl]methoxy]pyridine, also known as 3-BTP, is a versatile chemical compound with a wide range of applications in scientific research. It is a member of the pyridine family, which is a common heterocyclic aromatic compound. 3-BTP is a colorless, hygroscopic solid that is insoluble in water, but soluble in methanol, ethanol, and other organic solvents. It is also a useful reagent for organic synthesis due to its reactivity and stability.
Scientific Research Applications
Crystal Structure and Synthesis : The research by (Yuan et al., 2010) focused on a related compound, which is used to understand the crystal structure and synthesis process. The study explored the conformations and intermolecular interactions of the pyrrolidine ring and its derivatives, providing valuable insights into the structural characteristics of similar compounds.
Synthesis for Cross-Coupling Reactions : A study by (Just‐Baringo et al., 2011) demonstrated the synthesis of a compound closely related to the one . The efficient synthesis process highlighted is pivotal for facilitating cross-coupling reactions in organic chemistry, showcasing the compound's utility in complex chemical syntheses.
Antibacterial Activity : Research by (Bogdanowicz et al., 2013) investigated the antibacterial activity of novel cyanopyridine derivatives derived from a similar compound. This study is crucial for understanding the potential medical applications of these compounds in fighting bacterial infections.
Divergent Synthesis Applications : The study by (Rossi et al., 2007) explored divergent synthesis reactions involving a compound structurally related to the one . The research provides insights into the flexibility and adaptability of these compounds in creating diverse chemical structures, which is important for various synthetic applications.
Singlet Oxygen Reactions for Prodigiosin Precursors : Research by (Wasserman et al., 2004) highlighted the reactions of related compounds with singlet oxygen, leading to the formation of pyrroles. These pyrroles are precursors to prodigiosin, a compound with notable pharmacological properties, indicating the potential pharmaceutical applications of these derivatives.
Intramolecular Reactions for Heterocycle Synthesis : A study by (Murata et al., 1978) focused on the intramolecular reactions of enaminonitriles, utilizing compounds similar to the one for synthesizing various heterocycles. This study underscores the importance of these compounds in creating biologically active heterocyclic structures.
properties
IUPAC Name |
tert-butyl (2R)-2-[(5-bromopyridin-3-yl)oxymethyl]pyrrolidine-1-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21BrN2O3/c1-15(2,3)21-14(19)18-6-4-5-12(18)10-20-13-7-11(16)8-17-9-13/h7-9,12H,4-6,10H2,1-3H3/t12-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRXWTVYJDXBMCP-GFCCVEGCSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC1COC2=CC(=CN=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CCC[C@@H]1COC2=CC(=CN=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21BrN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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